Cas no 750598-94-8 (13-chloro-11-ethyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)

• Product Name: 13-chloro-11-ethyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• CAS No: 750598-94-8
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 3110171
• PubChem ID: 4000664
• Update Time: 2025-08-04

13-chloro-11-ethyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>13-chloro-11-ethyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12 -hexaene-10-carbonitrile
• 13-chloro-11-ethyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• AKOS030694831
• CS-0235900
• 1-chloro-3-ethylpyrido[1,2-a]benzimidazole-4-carbonitrile
• 13-CHLORO-11-ETHYL-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,10,12-HEXAENE-10-CARBONITRILE
• 13-chloro-11-ethyl-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• 750598-94-8
• HMS1790A05
• EN300-16471
• Z55928898
• AFB59894

• Inchi： 1S/C14H10ClN3/c1-2-9-7-13(15)18-12-6-4-3-5-11(12)17-14(18)10(9)8-16/h3-7H,2H2,1H3
• InChI Key： CUUJDAUMFHOCNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=C(C#N)C2=NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 255.0563250Da
• Monoisotopic Mass: 255.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 13-chloro-11-ethyl-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene-10-carbonitrile

13-Chloro-11-Ethyl-1,8-Diazatricyclo[7.4.0.0²,⁷]trideca-2,4,6,8,10,12-Hexaene-10-Carbonitrile: A Comprehensive Overview

The compound 13-chloro-11-ethyl-1,8-diazatricyclo[7.4.0.0²,⁷]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile (CAS No: 750598-94-8) is a highly specialized chemical entity that belongs to the class of diazatricyclohexaenes. This unique structure combines a complex polycyclic framework with functional groups such as chlorine, ethyl, and cyano substituents, making it an interesting subject for both academic research and potential industrial applications.

Recent studies have highlighted the importance of tricyclic compounds in drug discovery due to their ability to exhibit high bioavailability and target specificity. The presence of diazatricyclo moieties further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development applications.

The chlorine substituent at position 13 plays a critical role in modulating the compound's metabolic stability and pharmacodynamic activity. Similarly, the ethyl group at position 11 contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes.

Furthermore, the cyano group (CN) at position 10 adds a layer of complexity to the compound's electronic properties and reactivity, potentially influencing its interaction with biomolecular targets such as enzymes, receptors, or nucleic acids.

In recent years, there has been growing interest in heterocyclic compounds for their potential as anticancer agents. The unique structure of this compound makes it a suitable candidate for exploring its antineoplastic activity through mechanisms such as topoisomerase inhibition, DNA damage response modulation, or apoptosis induction.

Research into the synthesis and characterization of this compound has been conducted by several groups, with particular emphasis on optimizing the cyclization steps to achieve high yields and purities. Advanced techniques such as multinuclear NMR spectroscopy and mass spectrometry have been employed to confirm its structure and analyze its physicochemical properties.

Additionally, computational studies using quantum mechanics modeling have provided insights into the compound's electronic structure and intermolecular interactions, which are valuable for predicting its behavior in biological systems.

Given its unique combination of structural features and functional groups, this compound represents a compelling candidate for preclinical testing. Potential applications could extend to oncology, inflammation, or other therapeutic areas where molecules with similar structural motifs have shown efficacy.